![molecular formula C5H4FN B1216828 2-Fluoropyridine CAS No. 372-48-5](/img/structure/B1216828.png)
2-Fluoropyridine
Overview
Description
2-Fluoropyridine is an organic compound composed of a pyridine ring with a fluorine atom attached to its 2-position. It is a colorless solid with a pungent odor and is soluble in organic solvents. This compound is used as a precursor in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in organic syntheses, such as the synthesis of pyridines, pyridinium salts, and amines.
Scientific Research Applications
Catalysis and Fluorination Processes : 2-Fluoropyridine is used in catalysis and fluorination processes. Cochon et al. (2010) demonstrated the selective preparation of this compound from 2-chloropyridine using HF as the fluorinating agent and a metal oxide catalyst, highlighting its importance in synthetic chemistry (Cochon et al., 2010).
Medical Imaging : Carroll et al. (2007) discussed the application of fluorine-18 labelled fluoropyridines, including this compound, in positron emission tomography (PET) imaging, a medical imaging technique (Carroll et al., 2007).
Environmental Applications : The study of the degradation of this compound in wastewaters was conducted by Stapleton et al. (2006), who explored its photolytic destruction, an important aspect for environmental safety and pharmaceutical effluent management (Stapleton et al., 2006).
Chemical Synthesis : Izawa & Stahl (2010) found that using this compound as a ligand enables high levels of chemo- and regioselectivity in Pd-catalyzed aerobic oxidative coupling reactions, useful in the synthesis of polymers and resins (Izawa & Stahl, 2010).
Hydrogen Bonding Studies : Gou et al. (2016) conducted a study on the hydration of this compound with water molecules, providing insights into hydrogen bonding interactions, crucial for understanding molecular interactions in various fields (Gou et al., 2016).
Nuclear Medicine : Xiong et al. (2015) described the synthesis of structurally diverse 2-fluoropyridines, including molecules relevant to PET imaging, showcasing its utility in developing radiotracers for nuclear medicine (Xiong et al., 2015).
Organic Synthesis : Thomas et al. (2003) reported on the mild and efficient generation of 2-(dialkylamino)pyridines from this compound, a significant advancement in organic synthesis (Thomas et al., 2003).
Synthesis of Aminopyridines : Li et al. (2018) developed an efficient method for synthesizing 2-aminopyridine derivatives from this compound, demonstrating its role in the synthesis of important organic compounds (Li et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
2-Fluoropyridine is a fluorinated pyridine derivative Fluoropyridines in general have been noted for their interesting and unusual physical, chemical, and biological properties due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Mode of Action
It’s known that fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This could influence their interaction with targets.
Biochemical Pathways
Fluoropyridines are often used in the synthesis of various biologically active compounds , suggesting that they may interact with a variety of biochemical pathways.
Result of Action
It’s worth noting that fluoropyridines are often used in the synthesis of various biologically active compounds , indicating that they may have significant molecular and cellular effects.
Action Environment
The synthesis of fluoropyridines often involves specific environmental conditions , suggesting that these conditions could potentially influence the compound’s action.
Properties
IUPAC Name |
2-fluoropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4FN/c6-5-3-1-2-4-7-5/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTAODLNXWYIKSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70190689 | |
Record name | Pyridine, 2-fluoro- | |
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Molecular Weight |
97.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear dark brown liquid; [Sigma-Aldrich MSDS] | |
Record name | 2-Fluoropyridine | |
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Vapor Pressure |
26.6 [mmHg] | |
Record name | 2-Fluoropyridine | |
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CAS No. |
372-48-5 | |
Record name | 2-Fluoropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=372-48-5 | |
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Record name | 2-Fluoropyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000372485 | |
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Record name | 2-Fluoropyridine | |
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Record name | Pyridine, 2-fluoro- | |
Source | EPA DSSTox | |
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Record name | 2-fluoropyridine | |
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Record name | 2-Fluoropyridine | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 2-fluoropyridine?
A1: this compound has the molecular formula C5H4FN and a molecular weight of 97.09 g/mol.
Q2: How can spectroscopic data aid in characterizing this compound?
A2: Various spectroscopic techniques are valuable for characterizing this compound:
- NMR Spectroscopy: Provides structural information by analyzing the magnetic environments of 1H, 13C, and 19F nuclei. For instance, 19F NMR helps determine the chemical environment and electronic effects around the fluorine atom. [, , ]
- Vibrational Spectroscopy: Infrared (IR) spectroscopy is sensitive to changes in dipole moments upon molecular vibrations. In the context of this compound, IR spectroscopy has been particularly useful for studying its hydrogen bonding interactions with water and other solvents. [, , ]
- UV-Vis Spectroscopy: Electronic transitions within the molecule can be probed using UV-Vis spectroscopy. This technique, in conjunction with theoretical calculations, helps in understanding the electronic structure and excited-state behavior of this compound. [, , ]
- X-ray Photoelectron Spectroscopy (XPS): Provides information about the elemental composition and chemical states of atoms within a molecule. XPS studies on this compound have shed light on the core-level binding energies of carbon atoms and the influence of fluorine substitution. []
Q3: How does this compound interact with water molecules?
A3: this compound interacts with water predominantly through hydrogen bonding. Water molecules act as hydrogen bond donors, forming strong O-H···N interactions with the nitrogen atom of this compound. Weaker C-H···O hydrogen bonds also contribute to the stability of these clusters. [, , ]
Q4: Can this compound participate in other non-covalent interactions?
A4: Yes, studies have shown that this compound can engage in weak hydrogen bonding interactions with other protic solvents like 2,2,2-trifluoroethanol (TFE). Additionally, it can form van der Waals complexes with argon, where the argon atom is located above the plane of the aromatic ring. [, ]
Q5: What are the common reactions of this compound?
A5: this compound exhibits diverse reactivity, including:
- Nucleophilic Aromatic Substitution (SNAr): The fluorine atom, being a good leaving group, can be substituted by various nucleophiles. For example, reactions with amines can yield 2-aminopyridine derivatives, while reactions with alkoxides can produce 2-alkoxypyridines. [, , , , , ]
- Metalation Reactions: The presence of fluorine can direct lithiation reactions to the ortho-position. These organolithium intermediates are versatile building blocks for further functionalization. []
- Photochemical Reactions: this compound can participate in photochemical reactions, leading to interesting transformations. For instance, irradiation in the presence of amines can result in substitution reactions at different positions of the pyridine ring. [, ]
Q6: Does this compound exhibit catalytic activity?
A6: While this compound itself may not be a catalyst, it plays a crucial role as a ligand in transition-metal catalysis.
Q7: How does this compound function as a ligand in catalysis?
A7: this compound can coordinate to transition metals like palladium through its nitrogen atom. This coordination can influence the reactivity and selectivity of the metal center. []
Q8: Are there specific examples of catalytic reactions where this compound is beneficial?
A8: Yes, this compound has shown remarkable efficacy as a ligand in the palladium-catalyzed aerobic oxidative coupling of o-xylene, a reaction of industrial significance for producing monomers used in polyimide resins. The presence of this compound as a ligand led to enhanced chemoselectivity and regioselectivity compared to other ligands. []
Q9: How is computational chemistry used to study this compound?
A9: Computational methods are invaluable for:
- Structure Determination: Quantum chemical calculations, such as Density Functional Theory (DFT), help determine the optimized geometries of this compound and its complexes. These calculations provide insights into bond lengths, bond angles, and conformational preferences. [, , , , ]
- Electronic Structure Analysis: Computational methods can elucidate the electronic structure of this compound, providing information about molecular orbitals, ionization energies, and electron affinities. [, ]
- Spectroscopic Property Prediction: Theoretical calculations can predict various spectroscopic properties, including vibrational frequencies, NMR chemical shifts, and electronic transition energies, aiding in the interpretation of experimental data. [, , , ]
Q10: How do substituents on the pyridine ring affect the properties of this compound?
A10: Substituents can significantly influence the electronic properties and reactivity of this compound.
- Electron-withdrawing groups: Decrease the electron density of the ring, making it less reactive towards electrophiles but potentially enhancing the reactivity of the 2-fluoro substituent towards nucleophilic substitution. [, ]
Q11: What about its stability in different solvents?
A11: this compound is soluble in many organic solvents, including dichloromethane, tetrahydrofuran, and toluene. Its stability in these solvents is generally good, although specific reaction conditions should always be considered. [, , ]
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